Cas no 115991-76-9 (4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro-)
115991-76-9 structure
Product Name:4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro-
CAS No:115991-76-9
MF:C9H11N5O4
MW:253.214740991592
CID:207776
PubChem ID:135618583
Update Time:2025-04-19
4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro-
- 6-oxoprimapterin
- 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-1,5-dihydropteridine-4,6-dione
- 6-Oxo-7-isobiopterin
- L-erythro-6-Oxo-7-isobiopterin
- 7-(1,2-Dihydroxypropyl)-4-hydroxy-2-imino-1,5-dihydropteridin-6(2H)-one
- DTXSID20921889
- 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-3,5-dihydropteridine-4,6-dione
- 115991-76-9
-
- Inchi: 1S/C9H11N5O4/c1-2(15)5(16)3-7(17)12-4-6(11-3)13-9(10)14-8(4)18/h2,5,15-16H,1H3,(H,12,17)(H3,10,11,13,14,18)/t2-,5-/m1/s1
- InChI Key: IVLRTAQPNLWWKT-DUZGATOHSA-N
- SMILES: O[C@@H](C1C(NC2C(NC(N)=NC=2N=1)=O)=O)[C@@H](C)O
Computed Properties
- Exact Mass: 253.08123
- Monoisotopic Mass: 253.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 149Ų
Experimental Properties
- Density: 2.03
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.864
- PSA: 149.4
4,6-Pteridinedione,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-4a,5-dihydro- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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